Cas no 68165-53-7 ([(1S,2R,4S,7R,9R,10R,11S,12S)-10,11-Diacetyloxy-4-hydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-yl]methyl acetate)
![[(1S,2R,4S,7R,9R,10R,11S,12S)-10,11-Diacetyloxy-4-hydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-yl]methyl acetate structure](https://ossimg.kuujia.com/scimg/68500/68165-53-7x500.png)
68165-53-7 structure
Product Name:[(1S,2R,4S,7R,9R,10R,11S,12S)-10,11-Diacetyloxy-4-hydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-yl]methyl acetate
CAS No:68165-53-7
MF:C21H28O9
MW:424.441627502441
CID:969332
PubChem ID:155092
Update Time:2024-03-01
[(1S,2R,4S,7R,9R,10R,11S,12S)-10,11-Diacetyloxy-4-hydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-yl]methyl acetate Chemical and Physical Properties
Names and Identifiers
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- Trichothec-9-ene-3,4,8,15-tetrol, 12,13-epoxy-, 3,4,15-triacetate, (3a lpha,4beta,8alpha)-
- [(1S,2R,4S,7R,9R,10R,11S,12S)-10,11-Diacetyloxy-4-hydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7
- [(1S,2R,4S,7R,9R,10R,11S,12S)-10,11-Diacetyloxy-4-hydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-yl]methyl acetate
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- Inchi： 1S/C21H28O9/c1-10-6-15-20(7-14(10)25,8-26-11(2)22)19(5)17(29-13(4)24)16(28-12(3)23)18(30-15)21(19)9-27-21/h6,14-18,25H,7-9H2,1-5H3/t14-,15+,16+,17+,18+,19+,20+,21-/m0/s1
- InChI Key： ILEMKIHPSTWKCL-HXZSLLSJSA-N
- SMILES： O1C[C@]21[C@H]1[C@@H]([C@H]([C@]2(C)[C@@]2(COC(C)=O)C[C@@H](C(C)=C[C@H]2O1)O)OC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 424.17333247g/mol
- Monoisotopic Mass: 424.17333247g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 821
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 121
- XLogP3: -0.3
[(1S,2R,4S,7R,9R,10R,11S,12S)-10,11-Diacetyloxy-4-hydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-yl]methyl acetate Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
68165-53-7 ([(1S,2R,4S,7R,9R,10R,11S,12S)-10,11-Diacetyloxy-4-hydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-yl]methyl acetate) Related Products
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